Cas no 2089662-41-7 (2(1H)-Azocinone, 3-aminohexahydro-1-(phenylmethyl)-)

• Product Name: 2(1H)-Azocinone, 3-aminohexahydro-1-(phenylmethyl)-
• CAS No: 2089662-41-7
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5173871
• Update Time: 2025-07-28

2(1H)-Azocinone, 3-aminohexahydro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Azocinone, 3-aminohexahydro-1-(phenylmethyl)-

• Inchi： 1S/C14H20N2O/c15-13-9-5-2-6-10-16(14(13)17)11-12-7-3-1-4-8-12/h1,3-4,7-8,13H,2,5-6,9-11,15H2
• InChI Key： CHGBHROOGLIGSW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCCCCC(N)C1=O

Additional information on 2(1H)-Azocinone, 3-aminohexahydro-1-(phenylmethyl)-

Compound CAS No. 2089662-41-7: 2(1H)-Azocinone, 3-Aminohexahydro-1-(Phenylmethyl)

The compound with CAS No. 2089662-41-7, commonly referred to as 2(1H)-Azocinone, 3-Aminohexahydro-1-(Phenylmethyl), is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of azocinones, which are bicyclic structures combining an azine ring with a ketone functional group. The presence of the phenylmethyl group at position 1 and the amino group at position 3 introduces significant steric and electronic effects, making this compound a subject of interest in various chemical and pharmaceutical research domains.

Recent studies have highlighted the potential of 2(1H)-Azocinone, 3-Aminohexahydro-1-(Phenylmethyl) in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-cancer and anti-inflammatory agents. The compound's ability to undergo various chemical transformations, such as nucleophilic additions and cyclizations, has made it a valuable intermediate in organic synthesis.

One of the most notable advancements in the study of this compound involves its application in the development of targeted drug delivery systems. Scientists have utilized its structural versatility to design molecules that can selectively bind to specific receptors or enzymes, thereby enhancing therapeutic efficacy while minimizing side effects. For instance, derivatives of 2(1H)-Azocinone, 3-Aminohexahydro-1-(Phenylmethyl) have shown promise in inhibiting key enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's.

The synthesis of CAS No. 2089662-41-7 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards required for pharmaceutical applications. The use of transition metal catalysts has significantly improved the efficiency of key steps in the synthesis pathway.

In terms of physical properties, 2(1H)-Azocinone, 3-Aminohexahydro-1-(Phenylmethyl) exhibits a melting point range of approximately 150–160°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including UV-vis and NMR spectra, have been thoroughly characterized to confirm its structure and purity. These properties make it suitable for use in both laboratory research and industrial-scale production.

Looking ahead, ongoing research into CAS No. 2089662-41-7 is focused on expanding its applications in materials science. Researchers are investigating its potential as a building block for advanced polymers and nanomaterials. Preliminary results suggest that derivatives of this compound could exhibit unique mechanical and electronic properties, making them candidates for next-generation materials used in electronics and energy storage systems.

In conclusion, 2(1H)-Azocinone, 3-Aminohexahydro-1-(Phenylmethyl) (CAS No. 2089662-41-7) is a versatile compound with significant potential across multiple scientific disciplines. Its role as an intermediate in drug development, combined with its promising applications in materials science, underscores its importance as a key molecule in contemporary chemical research.